2-(Chloromethyl)-3-methyl-4-nitropyridine 1-oxide

• Molecular Formula: C7H7ClN2O3
• Molecular Weight: 202.59g/mol
• IUPAC Name: 2-(chloromethyl)-3-methyl-4-nitro-1-oxidopyridin-1-ium
• InChI: InChI=1S/C7H7ClN2O3/c1-5-6(10(12)13)2-3-9(11)7(5)4-8/h2-3H,4H2,1H3
• InChI Key: WTUOROFNVRAWHM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C[N+](=C1CCl)[O-])[N+](=O)[O-]

Description

2-(Chloromethyl)-3-methyl-4-nitropyridine 1-oxide is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300 ml of concentrated sulphuric acid are added slowly while cooling with dry ice to 230 ml of concentrated nitric acid (68%; d=1.41), whereby the temperature of the mixture does not exceed 5°. A solution of 38.7 g (0.25 mol) of 2-chloromethyl-3-methylpyridine 1-oxide is added thereto and the mixture is stirred at 80° for 2 hours. The reaction mixture is poured on to a mixture of ice and methylene chloride, the aqueous phase is washed several times with methylene chloride and the methylene chloride solution is extracted with 10% sodium bicarbonate solution. The organic phase is dried with sodium sulphate and concentrated. The residue is recrystallized from ethyl acetate, there being obtained 2-chloromethyl-3-methyl-4-nitropyridine 1-oxide. The product exhibits a melting point of 126°-129°.